Cas no 203-42-9 (Diacenaphtho[1,2-b:1',2'-d]thiophene)

• Product Name: Diacenaphtho[1,2-b:1',2'-d]thiophene
• CAS No: 203-42-9
• MF: C₂₄H₁₂S
• MW: 332.417084693909
• CID: 272543
• PubChem ID: 221040
• Update Time: 2025-07-18

Diacenaphtho[1,2-b:1',2'-d]thiophene Chemical and Physical Properties

Names and Identifiers

• Diacenaphtho[1,2-b:1',2'-d]thiophene
• DIACENAPHTHO[1 2-B:1 2-D]THIOPHENE
• 1,2-acenaphthenothiophene
• 1',2'-d]thiophene
• 1,2-d]thiophene200µg
• 1,8-DINAPHTHYLENETHIOPHENE
• 2,5-Di(1,8-naphthylene)thiophene
• diacenaphtho(1,2-b:1',2'-d)thiophene
• Diacenaphtho[1,2-b,1',2'-d]thiophen
• diacenaphtho[1,2-b:1’,2’-d]thiophene
• Diacenaphtho[1,2'-d]thiophene
• diacenaphto<1,2-b:1',2'-d>thiophene
• EINECS 205-904-0
• RSYZJSLQEJIVSN-UHFFFAOYSA-N
• NS00041481
• AKOS024322995
• 14-thiaheptacyclo[14.7.1.14,8.02,15.03,13.020,24.012,25]pentacosa-1(23),2(15),3(13),4,6,8(25),9,11,16,18,20(24),21-dodecaene
• 2,3:4,5-Di(1,8-naphthylene)thiophene
• 203-42-9
• NSC-4725
• XC8TR84BWK
• NSC4725
• SCHEMBL4761255
• 14-thiaheptacyclo[14.7.1.14, 8.02, 15.03, 13.020, 24.012, 25]pentacosa-1(23), 2(15), 3(13), 4, 6, 8(25), 9, 11, 16, 18, 20(24), 21-dodecaene
• diacenaphthyleno-thiophene
• Diacenaphtheno[7,8-b:7^1^,8^1^-d]thiophene
• Diacenaphtho[1,2-b:1,2-d]thiophene #
• DTXSID10174185
• NSC 4725
• Diacenaphtho[1,2-b:1,2-d]thiophene

• MDL： MFCD00022305
• Inchi： 1S/C24H12S/c1-5-13-7-3-11-17-19(13)15(9-1)21-22-16-10-2-6-14-8-4-12-18(20(14)16)24(22)25-23(17)21/h1-12H
• InChI Key： RSYZJSLQEJIVSN-UHFFFAOYSA-N
• SMILES： S1C2C3C=CC=C4C=CC=C(C=34)C=2C2C3=CC=CC4=CC=CC(=C34)C1=2

Computed Properties

• Exact Mass: 332.06600
• Monoisotopic Mass: 332.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 6.8

Experimental Properties

• Density: 1.484
• Boiling Point: 577.9 °C at 760 mmHg
• Flash Point: 231 °C
• Refractive Index: 2.069
• PSA: 28.24000
• LogP: 7.34930

Additional information on Diacenaphtho[1,2-b:1',2'-d]thiophene

Introduction to Diacenaphtho[1,2-b:1',2'-d]thiophene (CAS No. 203-42-9)

Diacenaphtho[1,2-b:1',2'-d]thiophene (CAS No. 203-42-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a fused ring system with multiple aromatic and heterocyclic components. The intricate architecture of Diacenaphtho[1,2-b:1',2'-d]thiophene endows it with a range of interesting properties that make it a valuable candidate for various applications.

In recent years, the study of Diacenaphtho[1,2-b:1',2'-d]thiophene has been driven by its potential in the development of advanced materials and pharmaceuticals. The compound's ability to form stable and conductive polymers has made it an attractive target for researchers working on organic electronics and photovoltaic devices. Additionally, its unique electronic and optical properties have led to its exploration in the design of novel sensors and imaging agents.

The molecular structure of Diacenaphtho[1,2-b:1',2'-d]thiophene consists of two naphthalene units fused with a thiophene ring. This arrangement results in a highly conjugated system that exhibits strong electron delocalization. The presence of sulfur atoms in the thiophene ring further enhances the compound's electronic properties, making it particularly suitable for applications that require high conductivity and stability.

One of the key areas where Diacenaphtho[1,2-b:1',2'-d]thiophene has shown promise is in the field of organic electronics. Recent studies have demonstrated that this compound can be used as a building block for the synthesis of conductive polymers with excellent charge transport properties. These polymers have potential applications in flexible electronics, wearable devices, and organic light-emitting diodes (OLEDs). The ability to fine-tune the electronic properties of these materials through chemical modifications further expands their utility in various technological applications.

In the realm of pharmaceutical research, Diacenaphtho[1,2-b:1',2'-d]thiophene has been investigated for its potential as a scaffold for drug discovery. The compound's unique structure provides a platform for the design of small molecules with specific biological activities. For example, derivatives of Diacenaphtho[1,2-b:1',2'-d]thiophene have been explored as inhibitors of various enzymes and receptors, showing promise in the treatment of diseases such as cancer and neurodegenerative disorders.

The synthetic accessibility of Diacenaphtho[1,2-b:1',2'-d]thiophene is another factor that contributes to its appeal in both academic and industrial settings. Several efficient synthetic routes have been developed to produce this compound on a large scale, making it readily available for further research and development. These synthetic methods often involve multi-step processes that allow for the introduction of functional groups at specific positions within the molecule, enabling the creation of a wide range of derivatives with tailored properties.

The environmental impact and safety profile of Diacenaphtho[1,2-b:1',2'-d]thiophene are also important considerations in its application. Recent studies have focused on optimizing synthetic methods to minimize waste generation and improve the overall sustainability of the production process. Additionally, efforts are underway to evaluate the biocompatibility and toxicity profiles of this compound and its derivatives to ensure their safe use in various applications.

In conclusion, Diacenaphtho[1,2-b:1',2'-d]thiophene (CAS No. 203-42-9) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique molecular structure and versatile properties make it an attractive candidate for advanced materials development and pharmaceutical research. Ongoing studies continue to uncover new applications and improve our understanding of this fascinating compound, highlighting its importance in modern chemistry and materials science.